Cas no 1229596-39-7 (tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate)

• Product Name: tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate
• CAS No: 1229596-39-7
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5265331
• Update Time: 2026-03-09

tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl((3aS,6aR)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(3H)-yl)carbamate
• tert-Butyl ((3aS,6aR)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(3H)-yl)carbamate
• tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate

• Inchi： 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-11-6-12-4-8(11)5-15-7-11/h8,12H,4-7H2,1-3H3,(H,13,14)/t8-,11-/m0/s1
• InChI Key： OSUJIDPEZPBNSC-KWQFWETISA-N
• SMILES： O1C[C@@H]2CNC[C@@]2(C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 0
• Topological Polar Surface Area: 59.6

Additional information on tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate

Recent Advances in the Application of tert-Butyl N-[(3aS,6aR)-Hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate (CAS: 1229596-39-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate (CAS: 1229596-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a key intermediate in drug development.

Recent studies have highlighted the role of tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate as a versatile building block in the synthesis of complex molecules. Its rigid bicyclic framework and functional groups make it an attractive scaffold for the development of novel bioactive compounds. Researchers have successfully employed this compound in the synthesis of protease inhibitors, GPCR modulators, and other pharmacologically relevant molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The research team utilized the chiral purity and structural integrity of tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate to develop compounds with improved target specificity and reduced off-target effects. The study reported promising in vitro results against several cancer cell lines, suggesting potential applications in oncology drug development.

Another significant advancement involves the use of this compound in peptide mimetics research. The furo[3,4-c]pyrrole core structure provides conformational constraints that mimic secondary protein structures, making it valuable for designing peptidomimetic drugs. Recent work has shown that derivatives of tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate can effectively disrupt protein-protein interactions that are traditionally considered "undruggable" targets.

The compound's stability under various reaction conditions has also been investigated, with recent publications detailing optimized synthetic routes that improve yield and purity. These methodological advancements are crucial for scaling up production and facilitating further pharmacological evaluation. Researchers have particularly noted the compound's compatibility with diverse coupling reactions, enabling efficient derivatization for structure-activity relationship studies.

Looking forward, the unique properties of tert-butyl N-[(3aS,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]carbamate position it as a promising candidate for continued exploration in drug discovery. Current research efforts are focusing on expanding its applications to neurodegenerative diseases and infectious diseases, where its ability to cross biological barriers may prove particularly valuable. The compound's CAS number (1229596-39-7) has become increasingly prevalent in patent applications, indicating growing commercial interest in its pharmaceutical potential.